molecular formula C22H25N3O6S2 B2593989 (Z)-methyl 2-(2-((3-(pentyloxy)benzoyl)imino)-6-sulfamoylbenzo[d]thiazol-3(2H)-yl)acetate CAS No. 865199-04-8

(Z)-methyl 2-(2-((3-(pentyloxy)benzoyl)imino)-6-sulfamoylbenzo[d]thiazol-3(2H)-yl)acetate

Cat. No.: B2593989
CAS No.: 865199-04-8
M. Wt: 491.58
InChI Key: WAVMYZFGMKHXLY-GYHWCHFESA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound is a derivative of benzo[d]thiazole, which is a heterocyclic compound. Benzo[d]thiazoles are known to have various biological activities and are used as building blocks in the synthesis of various pharmaceutical agents .


Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a benzo[d]thiazole core, with a pentyloxy group attached to the benzene ring and a sulfamoyl group attached to the thiazole ring. The exact structure would need to be confirmed through techniques such as NMR or X-ray crystallography .


Chemical Reactions Analysis

Benzo[d]thiazoles can undergo various reactions, including substitutions and additions, depending on the functional groups present . The reactivity of this specific compound would likely be influenced by the electron-withdrawing sulfamoyl group and the electron-donating pentyloxy group.

Scientific Research Applications

Synthesis and Molecular Modelling

A series of new iminothiazolidin-4-one acetate derivatives, structurally related to the queried compound, were synthesized and evaluated as aldose reductase inhibitors, showcasing the potential of such compounds in treating diabetic complications. The synthesis involved cyclocondensation of 1-aroyl-3-aroylthioureas with dimethylacetylene dicarboxylate, yielding derivatives characterized by various spectroscopic techniques, including X-ray crystallography. Molecular modelling further elucidated the structure-selectivity relationships and binding modes with aldose reductase, indicating the compound's relevance in novel drug development for diabetes management (Sher Ali et al., 2012).

Antimicrobial Activities

Compounds structurally similar to the query, specifically benzothiazole-imino-benzoic acid Schiff Bases and their metal complexes, were synthesized and characterized. These compounds demonstrated significant antimicrobial activity against various bacterial strains that cause infections in humans, highlighting their potential as lead compounds for developing new antimicrobial agents (N. Mishra et al., 2019).

Green Synthesis Approach

An efficient green synthesis of a related thiazol-2-imine derivative via a three-component tandem reaction in an ionic liquid medium illustrates an environmentally friendly approach to synthesizing such compounds. This method emphasizes the importance of sustainable chemistry practices in creating potentially biologically active molecules, underscoring the scientific community's shift towards greener synthesis methods (A. Shahvelayati et al., 2017).

Mechanism of Action

The mechanism of action would depend on the biological target of this compound. Many benzo[d]thiazole derivatives exhibit antimicrobial, antifungal, and anticancer activities .

Future Directions

Future research could explore the biological activity of this compound, as well as potential modifications to enhance its activity or selectivity. Further studies could also investigate its mechanism of action and potential uses in medicine or other fields .

Properties

IUPAC Name

methyl 2-[2-(3-pentoxybenzoyl)imino-6-sulfamoyl-1,3-benzothiazol-3-yl]acetate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H25N3O6S2/c1-3-4-5-11-31-16-8-6-7-15(12-16)21(27)24-22-25(14-20(26)30-2)18-10-9-17(33(23,28)29)13-19(18)32-22/h6-10,12-13H,3-5,11,14H2,1-2H3,(H2,23,28,29)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WAVMYZFGMKHXLY-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCCCOC1=CC=CC(=C1)C(=O)N=C2N(C3=C(S2)C=C(C=C3)S(=O)(=O)N)CC(=O)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H25N3O6S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

491.6 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.